(E)-N-(2-(2-(2,3-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-[(2,3-dimethoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H18F3N3O4/c1-28-15-9-5-6-12(17(15)29-2)10-24-25-16(26)11-23-18(27)13-7-3-4-8-14(13)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,27)(H,25,26)/b24-10+
• InChI Key: XFSOGPGVMZWYDV-YSURURNPSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=NNC(=O)CNC(=O)C2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C19H18F3N3O4
• Molecular Weight: 409.4 g/mol

Description

(E)-N-(2-(2-(2,3-dimethoxybenzylidene)hydrazinyl)-2-oxoethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H18F3N3O4 and its molecular weight is 409.365. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthesis

• Synthesis and Structural Analysis : The synthesis and structural characterization of similar compounds, including various metal complexes, have been detailed. These compounds exhibit interesting structural properties due to the presence of intramolecular hydrogen bonds and behave as bidentate ligands in their metal complexes, with specific metal-to-ligand ratios (Khan et al., 2018). This study provides insight into the complexation behavior and potential applications of related compounds in coordination chemistry.

• Biological Evaluations of Pyrazole Hydrazides : A related compound was synthesized and evaluated for its antimicrobial activities against Staphylococcus aureus and Escherichia coli. The study found that most synthesized molecules showed activity, highlighting the potential of such compounds in developing new antimicrobial agents (Gunasekar et al., 2021).

• Crystallographic Characterization : Detailed crystallographic studies on similar compounds reveal the quasi-coplanarity of the molecular skeleton and the localization of double bonds, which could be relevant for understanding the chemical behavior and reactivity of similar compounds (Lyubchova et al., 1995).

Potential Applications

• Insecticidal Activity : Research on compounds with similar structures, such as Flubendiamide, has shown extremely strong insecticidal activity, particularly against lepidopterous pests. These compounds exhibit a novel mode of action, which could inform the development of pest control agents (Tohnishi et al., 2005).

• Anticancer and Antioxidant Activities : Synthesized derivatives of related compounds have been evaluated for their anticancer and antioxidant activities, showing potent effects against various cancer cell lines. The study suggests the potential of these compounds in developing treatments for cancer and other conditions related to oxidative stress (Gudipati et al., 2011).